- Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors, Chemical Biology & Drug Design, 2012, 79(4), 488-496
Cas no 90004-04-9 (1H-Indazole-3-carboxamide)
1H-Indazole-3-carboxamide structure
Product Name:1H-Indazole-3-carboxamide
CAS No:90004-04-9
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD09033803
CID:797870
PubChem ID:20978176
Update Time:2024-10-26
1H-Indazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxamide
- 1H-Indazole-3-carboxamide(6CI,7CI,9CI)
- Indazole-3-carboxamide
- 1H-Indazole-3-carboxylic acid amide
- indazole amide
- Indazolyl-3-formamide
- DITBWPUMEUDVLU-UHFFFAOYSA-N
- 4955AC
- TRA0098094
- SB16378
- SY032797
- ST24038279
- Y10088
- SCHEMBL82761
- 90004-04-9
- MFCD09033803
- DTXSID60610124
- TS-02144
- CS-0132086
- AC-27142
- DA-17090
- AKOS015967724
-
- MDL: MFCD09033803
- Inchi: 1S/C8H7N3O/c9-8(12)7-5-3-1-2-4-6(5)10-11-7/h1-4H,(H2,9,12)(H,10,11)
- InChI Key: DITBWPUMEUDVLU-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=CC=CC=2)NN=1)N
Computed Properties
- Exact Mass: 161.05900
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 0.8
- Topological Polar Surface Area: 71.8
Experimental Properties
- Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 285-286 ºC
- Solubility: Very slightly soluble (0.85 g/l) (25 º C),
- PSA: 71.77000
- LogP: 1.36210
1H-Indazole-3-carboxamide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
1H-Indazole-3-carboxamide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0365-1g |
1H-Indazole-3-carboxylic acid amide |
90004-04-9 | 98% | 1g |
831.08CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0365-5g |
1H-Indazole-3-carboxylic acid amide |
90004-04-9 | 98% | 5g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0365-25g |
1H-Indazole-3-carboxylic acid amide |
90004-04-9 | 98% | 25g |
11787.79CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC210-5g |
1H-Indazole-3-carboxamide |
90004-04-9 | 98% | 5g |
3209.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC210-200mg |
1H-Indazole-3-carboxamide |
90004-04-9 | 98% | 200mg |
298.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC210-1g |
1H-Indazole-3-carboxamide |
90004-04-9 | 98% | 1g |
916.0CNY | 2021-07-12 | |
| TRC | I655730-50mg |
1H-Indazole-3-carboxamide |
90004-04-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I655730-100mg |
1H-Indazole-3-carboxamide |
90004-04-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I655730-500mg |
1H-Indazole-3-carboxamide |
90004-04-9 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM150422-5g |
1H-Indazole-3-carboxamide |
90004-04-9 | 98% | 5g |
$400 | 2021-08-05 |
1H-Indazole-3-carboxamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Tetrahydrofuran ; 2 h, -20 °C
1.2 Reagents: Ammonia Solvents: Water ; -20 °C → rt; 1 h, rt
1.2 Reagents: Ammonia Solvents: Water ; -20 °C → rt; 1 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 4 h, 80 °C
1.2 Reagents: Ammonia Solvents: Tetrahydrofuran , Water ; 0 °C; 5 h, rt
1.2 Reagents: Ammonia Solvents: Tetrahydrofuran , Water ; 0 °C; 5 h, rt
Reference
- Synthesis and Hepatitis C Antiviral Activity of 1-Aminobenzyl-1H-indazole-3-carboxamide Analogues, ChemMedChem, 2013, 8(5), 722-725
Production Method 3
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 4 h, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ; reflux → 0 °C; 0 °C; 5 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ; reflux → 0 °C; 0 °C; 5 h, rt
Reference
- Copper(II)-Photocatalyzed N-H Alkylation with Alkanes, ACS Catalysis, 2020, 10(15), 8582-8589
1H-Indazole-3-carboxamide Raw materials
1H-Indazole-3-carboxamide Preparation Products
1H-Indazole-3-carboxamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
90004-04-9 (1H-Indazole-3-carboxamide) Related Products
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